(5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one

• Molecular Formula: C21H16ClN3OS
• Molecular Weight: 393.9 g/mol
• IUPAC Name: (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one
• InChI: InChI=1S/C21H16ClN3OS/c1-14-4-2-5-16(12-14)23-21-24-20(26)19(27-21)13-18-6-3-11-25(18)17-9-7-15(22)8-10-17/h2-13H,1H3,(H,23,24,26)/b19-13-
• InChI Key: IZVLOUNXVBSKLE-UYRXBGFRSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC2=NC(=O)/C(=C/C3=CC=CN3C4=CC=C(C=C4)Cl)/S2
• SMILES: CC1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Cl)S2

Description

(5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is a compound that has shown potential in various scientific research applications. This compound belongs to the class of thiazolone derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is not fully understood. However, studies have suggested that it may exert its effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase. It may also exert its effects by modulating the activity of certain signaling pathways, such as the nuclear factor-kappaB pathway.
Biochemical and Physiological Effects:
Studies have shown that (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one exhibits various biochemical and physiological effects. It has been found to exhibit anti-inflammatory, antitumor, and antimicrobial effects. Studies have also suggested that it may exhibit antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one in lab experiments is its potential as a multifunctional compound. It exhibits various biochemical and physiological effects, making it a versatile compound for studying different biological processes. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. Further studies are needed to elucidate its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one. One direction is to further investigate its potential as an anti-inflammatory agent. Studies can be conducted to determine its efficacy in different models of inflammation and to elucidate its mechanism of action. Another direction is to investigate its potential as an antitumor agent. Studies can be conducted to determine its efficacy against different types of cancer cells and to investigate its potential as a combination therapy with other anticancer agents. Additionally, further studies can be conducted to investigate its potential as an antimicrobial agent, antioxidant, and neuroprotective agent.

Synthesis Methods

The synthesis of (5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one involves the reaction of 2-aminothiazole with chloroacetyl chloride to form 2-chloroacetylthiazole. This intermediate is then reacted with 4-chlorophenylhydrazine to form 2-(4-chlorophenyl)hydrazinylthiazole. The final product is obtained by reacting 2-(4-chlorophenyl)hydrazinylthiazole with 3-methylaniline and acetic anhydride in the presence of glacial acetic acid and concentrated sulfuric acid.

Scientific Research Applications

(5Z)-5-[[1-(4-chlorophenyl)pyrrol-2-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one has been found to exhibit various scientific research applications. It has been studied for its potential as an anti-inflammatory agent, antitumor agent, and antimicrobial agent. Studies have also shown that this compound has potential as an antioxidant and neuroprotective agent.